Cas no 133861-33-3 (2,6-Dibromo-3,5-bis(trifluoromethyl)aniline)
133861-33-3 structure
Product Name:2,6-Dibromo-3,5-bis(trifluoromethyl)aniline
CAS No:133861-33-3
MF:C8H3Br2F6N
MW:386.914541482925
CID:2625536
PubChem ID:4301401
Update Time:2025-04-21
2,6-Dibromo-3,5-bis(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- FFGIDWLBPMXQOY-UHFFFAOYSA-N
- 2,6-dibromo-3,5-bis(trifluoromethyl)aniline
- SCHEMBL6277666
- AKOS017344582
- 665-973-1
- 133861-33-3
- 2,6-Dibromo-3,5-bis(trifluoromethyl)aniline
-
- Inchi: 1S/C8H3Br2F6N/c9-4-2(7(11,12)13)1-3(8(14,15)16)5(10)6(4)17/h1H,17H2
- InChI Key: FFGIDWLBPMXQOY-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(C(F)(F)F)=CC=1C(F)(F)F)Br)N
Computed Properties
- Exact Mass: 386.85159Da
- Monoisotopic Mass: 384.85364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26Ų
2,6-Dibromo-3,5-bis(trifluoromethyl)aniline Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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